Cas no 2172128-43-5 ((2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine)
(2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine Chemical and Physical Properties
Names and Identifiers
-
- (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine
- 2172128-43-5
- EN300-1290489
- (2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine
-
- Inchi: 1S/C12H21NOS/c1-4-6-13-8-11(3)15-9-12-10(2)5-7-14-12/h5,7,11,13H,4,6,8-9H2,1-3H3
- InChI Key: CBDNPFSTFQPEDY-UHFFFAOYSA-N
- SMILES: S(CC1=C(C)C=CO1)C(C)CNCCC
Computed Properties
- Exact Mass: 227.13438547g/mol
- Monoisotopic Mass: 227.13438547g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 50.5Ų
(2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1290489-1.0g |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1290489-50mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 50mg |
$827.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-100mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 100mg |
$867.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-250mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 250mg |
$906.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-500mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 500mg |
$946.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-1000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 1000mg |
$986.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-2500mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 2500mg |
$1931.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-5000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 5000mg |
$2858.0 | 2023-10-01 | ||
| Enamine | EN300-1290489-10000mg |
(2-{[(3-methylfuran-2-yl)methyl]sulfanyl}propyl)(propyl)amine |
2172128-43-5 | 10000mg |
$4236.0 | 2023-10-01 |
(2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine
Introduction to (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine (CAS No. 2172128-43-5)
(2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine, with the CAS number 2172128-43-5, is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, and potential biological activities of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine.
The molecular structure of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine is composed of a propylamine moiety linked to a sulfanyl group, which is further attached to a 3-methylfuran ring. The presence of the furan ring and the sulfanyl group imparts distinct chemical and biological properties to this compound. The furan ring is known for its aromaticity and reactivity, while the sulfanyl group can participate in various chemical reactions, including oxidation and nucleophilic substitution.
Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to modulate various biological processes. For instance, sulfur compounds have been shown to exhibit antioxidant, anti-inflammatory, and anti-cancer properties. The presence of the sulfanyl group in (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine suggests that it may possess similar biological activities.
The synthesis of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine typically involves several steps. One common approach is to start with the preparation of the 3-methylfuran ring, which can be synthesized from readily available starting materials such as furan and methyl iodide. The next step involves the introduction of the sulfanyl group through a reaction with an appropriate thiol or sulfide reagent. Finally, the propylamine moiety is introduced via an amine coupling reaction. This multi-step synthesis process allows for precise control over the final product's purity and yield.
In terms of its physical properties, (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine is a colorless liquid at room temperature with a characteristic odor. Its solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO) makes it suitable for various chemical and biological assays. The compound's stability under different conditions, including temperature and pH, has been studied extensively to ensure its reliability in experimental settings.
The biological activity of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine
One notable application of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine is in the treatment of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by oxidative stress and inflammation. The antioxidant and anti-inflammatory properties of this compound make it a promising candidate for developing new therapeutic strategies for these conditions.
Clinical trials are currently underway to evaluate the safety and efficacy of (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine in human subjects. Early results have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics and pharmacodynamics.
In conclusion, (2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine (CAS No. 2172128-43-5) is a promising compound with potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.
2172128-43-5 ((2-{(3-methylfuran-2-yl)methylsulfanyl}propyl)(propyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)